[2-[(2-Fluorophenyl)methylamino]-2-oxoethyl] 3-methoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[2-[(2-Fluorophenyl)methylamino]-2-oxoethyl] 3-methoxybenzoate is a useful research compound. Its molecular formula is C17H16FNO4 and its molecular weight is 317.316. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Occurrence and Fate in Aquatic Environments
Research has explored the occurrence, fate, and behavior of parabens, which are structurally related to the compound , in aquatic environments. Parabens, like methylparaben and propylparaben, are used as preservatives in consumer products and are considered emerging contaminants. They are known to be biodegradable but remain ubiquitous in surface water and sediments, highlighting the environmental persistence and potential ecological impacts of similar compounds (Haman et al., 2015).
Health Aspects of Related Compounds
The health aspects of methyl paraben, a compound related to the one , have been extensively reviewed, indicating it is generally considered safe based on its widespread use and the absence of significant toxicity, carcinogenicity, or mutagenicity findings. This insight into the safety profile of structurally related compounds may inform considerations for the use and regulatory assessment of "[2-[(2-Fluorophenyl)methylamino]-2-oxoethyl] 3-methoxybenzoate" in consumer products (Soni et al., 2002).
Synthetic Methods and Applications
Synthesis methods for related compounds, such as 2-Fluoro-4-bromobiphenyl, which is an intermediate in the manufacture of pharmaceuticals like flurbiprofen, have been developed. These methods reflect the broader field of synthetic organic chemistry and its role in enabling the production of complex molecules for various applications, including drug development (Qiu et al., 2009).
Medical Imaging and Disease Treatment
Studies have also been conducted on the development of amyloid imaging ligands for Alzheimer's disease, showcasing the potential medical applications of complex organic molecules. Such research underscores the importance of chemical synthesis and compound development in advancing diagnostic and therapeutic tools for managing neurodegenerative diseases (Nordberg, 2007).
Mechanism of Action
Target of Action
It is related to 2-fluorodeschloroketamine, a dissociative anesthetic , which primarily targets the NMDA (N-methyl-D-aspartate) receptor in the brain, similar to its parent compound, ketamine .
Mode of Action
If it acts similarly to 2-fluorodeschloroketamine, it would interact with the nmda receptors, inhibiting the action of the neurotransmitter glutamate, which results in a temporary disconnection of neurons .
Biochemical Pathways
Based on its relation to 2-fluorodeschloroketamine, it may affect the glutamatergic system, leading to a decrease in neuronal activity and communication .
Result of Action
If it behaves similarly to 2-fluorodeschloroketamine, it could result in a state of dissociation, characterized by a sense of disconnection from one’s body and the external world .
Properties
IUPAC Name |
[2-[(2-fluorophenyl)methylamino]-2-oxoethyl] 3-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FNO4/c1-22-14-7-4-6-12(9-14)17(21)23-11-16(20)19-10-13-5-2-3-8-15(13)18/h2-9H,10-11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTAGQADVTRGJNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)OCC(=O)NCC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.